Cas no 1798745-89-7 (N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride)

• Product Name: N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride
• CAS No: 1798745-89-7
• MF: C₁₁H₁₆ClN₃O₄S
• MW: 321.780440330505
• CID: 6055511
• PubChem ID: 86820149
• Update Time: 2025-10-29

N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS033647542
• EN300-1168766
• Z1888380403
• N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride
• 1798745-89-7
• N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzenesulfonamide;hydrochloride

• Inchi： 1S/C11H15N3O4S.ClH/c12-7-8-5-9(6-8)13-19(17,18)11-3-1-10(2-4-11)14(15)16;/h1-4,8-9,13H,5-7,12H2;1H
• InChI Key： MLEPJFLXHCKUPQ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1CC(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 321.0550049g/mol
• Monoisotopic Mass: 321.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Additional information on N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride

Professional Introduction to N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride (CAS No. 1798745-89-7)

N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride, identified by its CAS number 1798745-89-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride incorporates a cyclobutyl moiety linked to an aminomethyl group, which is further connected to a nitro-substituted benzene ring sulfonated at the para position. This unique arrangement of functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for drug discovery efforts.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. The cyclobutyl group in N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various biological targets. This structural feature has made it an attractive candidate for further investigation in the development of novel pharmaceutical agents.

The sulfonamide functional group is another key feature of this compound, known for its role in medicinal chemistry as a bioisostere that can modulate the pharmacokinetic properties of drug candidates. The presence of both an amine and a sulfonamide group in N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride suggests potential interactions with biological macromolecules, such as enzymes and receptors, which could be exploited for therapeutic purposes.

The nitro group attached to the benzene ring adds another layer of complexity to the compound's behavior. Nitroaromatic compounds are well-documented for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific positioning of the nitro group in N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride, adjacent to the sulfonamide moiety, may influence its reactivity and biological activity, making it a fascinating subject for further study.

In the context of current research, N-[3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride has been explored for its potential role in modulating inflammatory pathways. Studies have indicated that sulfonamide derivatives can interact with inflammatory mediators and signaling pathways, offering a basis for their use in treating chronic inflammatory diseases. The unique structural features of this compound may allow it to selectively target specific inflammatory pathways while minimizing side effects.

3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride as a potential lead compound for further optimization. 3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group followed by sulfonation and subsequent functionalization with the cyclobutylamine derivative are critical steps that must be carefully optimized. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials. 3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride. Molecular modeling techniques have been used to predict binding interactions with biological targets, providing insights into potential mechanisms of action. These computational studies have complemented experimental efforts, allowing researchers to design more targeted experiments and optimize lead compounds more efficiently. 3-(aminomethyl)cyclobutyl]-4-nitrobenzene-1-sulfonamide hydrochloride (CAS No. 1798745-89-7) strong>, with its unique structural features and promising biological activities, represents a significant advancement in pharmaceutical research. Its potential applications in modulating inflammatory pathways and its favorable pharmacokinetic properties make it an attractive candidate for further development. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in the discovery and development of novel treatments for various diseases.